5-(4-fluorophenyl)-1,2-dimethyl-1H-pyrrole-3-carboxylic acid
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Overview
Description
5-(4-fluorophenyl)-1,2-dimethyl-1H-pyrrole-3-carboxylic acid is a useful research compound. Its molecular formula is C13H12FNO2 and its molecular weight is 233.242. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization of Aromatic Polyamides
Aromatic polyamides represent a critical area of research, focusing on the development of materials with improved thermal stability and mechanical properties. Studies have explored the synthesis of aromatic polyamides using dicarboxylic acids, including compounds related to 5-(4-fluorophenyl)-1,2-dimethyl-1H-pyrrole-3-carboxylic acid, to create polymers with high inherent viscosities, amorphous nature, and excellent solubility in polar solvents. These materials exhibit glass transition temperatures (Tgs) ranging significantly, demonstrating their potential in applications requiring high thermal resistance and stability. The preparation of such polymers involves direct polycondensation techniques, highlighting the importance of precise chemical synthesis methods in the development of high-performance polyamides (Hsiao et al., 1996).
Advanced Materials for Fluorescence and Sensing
Research into fluorescent materials and sensors has leveraged compounds with structures similar to this compound, focusing on their ability to act as core components in the design of fluorescent probes and materials. These studies delve into the mechanisms of fluorescence, including intramolecular charge transfer (ICT) and aggregation-induced emission (AIE), to develop sensors capable of detecting environmental changes, such as pH levels. The synthesis of heteroatom-containing organic fluorophores illustrates the potential of pyrrole derivatives in creating responsive materials for a variety of sensing applications (Yang et al., 2013).
Anticancer and Antibacterial Applications
Compounds structurally related to this compound have been synthesized and evaluated for their biological activities, including anticancer and antibacterial effects. The synthesis of derivatives like 5-(4-fluorophenyl)-N,N-dimethyl-7-(trifluoromethyl)Pyrazolo[1,5-a]Pyrimidine-3-carboxamide demonstrates the utility of pyrrole-based compounds in medical research. These compounds have shown effective inhibition against the proliferation of certain cancer cell lines, underscoring the potential of pyrrole derivatives in the development of new therapeutic agents (Liu et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
5-(4-fluorophenyl)-1,2-dimethylpyrrole-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FNO2/c1-8-11(13(16)17)7-12(15(8)2)9-3-5-10(14)6-4-9/h3-7H,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAKQOMKKKBNYCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(N1C)C2=CC=C(C=C2)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.